Cas no 1072951-87-1 (2-(2-Isopropyl-5-methylphenoxy)methylphenylboronic Acid)

• Product Name: 2-(2-Isopropyl-5-methylphenoxy)methylphenylboronic Acid
• CAS No: 1072951-87-1
• MF: C₁₇H₂₁BO₃
• MW: 284.157845258713
• MDL: MFCD08276821
• CID: 857274
• PubChem ID: 24884549
• Update Time: 2025-06-08

2-(2-Isopropyl-5-methylphenoxy)methylphenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (2-((2-Isopropyl-5-methylphenoxy)methyl)phenyl)boronic acid
• [2-[(5-methyl-2-propan-2-ylphenoxy)methyl]phenyl]boronic acid
• 2-[(2-Isopropyl-5-methylphenoxy)methyl]phenylboronic acid
• BS-22828
• 2-(2-ISOPROPYL-5-METHYLPHENOXYMETHYL)PHENYLBORONIC ACID
• 1072951-87-1
• (2-{[5-Methyl-2-(propan-2-yl)phenoxy]methyl}phenyl)boronic acid
• MFCD08276821
• SCHEMBL2558164
• XSB95187
• CS-0173976
• F87369
• AKOS010795579
• (2-((2-Isopropyl-5-methylphenoxy)methyl)phenyl)boronicacid
• DTXSID00584759
• 2-(2-Isopropyl-5-methylphenoxy)methylphenylboronic Acid

• MDL： MFCD08276821
• Inchi： 1S/C17H21BO3/c1-12(2)15-9-8-13(3)10-17(15)21-11-14-6-4-5-7-16(14)18(19)20/h4-10,12,19-20H,11H2,1-3H3
• InChI Key： JDYAGWNUTBEZCI-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1B(O)O)C1C=C(C)C=CC=1C(C)C

Computed Properties

• Exact Mass: 284.15800
• Monoisotopic Mass: 284.1583747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 143-147 °C
• Solubility: Insuluble (9.1E-3 g/L) (25 ºC),
• PSA: 49.69000
• LogP: 2.37720

2-(2-Isopropyl-5-methylphenoxy)methylphenylboronic Acid Security Information

• Hazard Statement： H413
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 2-(2-Isopropyl-5-methylphenoxy)methylphenylboronic Acid

Introduction to 2-(2-Isopropyl-5-methylphenoxy)methylphenylboronic Acid (CAS No. 1072951-87-1) and Its Applications in Modern Chemical Biology

2-(2-Isopropyl-5-methylphenoxy)methylphenylboronic Acid, identified by the CAS number 1072951-87-1, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This boronic acid derivative, characterized by its unique structural motifs, exhibits promising properties that make it a valuable tool in various biochemical and medicinal applications. The compound's molecular architecture, featuring a phenyl ring substituted with an isopropyl and methyl group at the 2- and 5-positions respectively, and an attached phenoxymethyl side chain, contributes to its distinctive reactivity and binding capabilities.

The significance of 2-(2-Isopropyl-5-methylphenoxy)methylphenylboronic Acid lies in its utility as a key intermediate in the synthesis of advanced pharmaceuticals and biomaterials. Boronic acids are well-known for their ability to form stable complexes with diols, a property that has been leveraged in the development of various therapeutic agents. Specifically, this compound has shown potential in the design of inhibitors targeting enzymes involved in critical biological pathways. Its structural features not only enhance its solubility and stability but also improve its interaction with biological targets, making it an attractive candidate for drug discovery initiatives.

Recent advancements in the field of chemical biology have highlighted the role of boronic acid derivatives in modulating enzyme activity and cellular processes. For instance, studies have demonstrated that compounds bearing a boronic acid moiety can effectively inhibit glycosidases, which are enzymes essential for carbohydrate metabolism. The isopropyl and methyl substituents in 2-(2-Isopropyl-5-methylphenoxy)methylphenylboronic Acid contribute to its selective binding affinity, allowing it to interact with specific enzymatic sites while minimizing off-target effects. This selectivity is crucial for developing drugs with high efficacy and low toxicity.

In the realm of medicinal chemistry, the development of novel boronic acid-based drugs has been accelerated by the availability of versatile intermediates like 2-(2-Isopropyl-5-methylphenoxy)methylphenylboronic Acid. Researchers have utilized this compound as a building block for synthesizing small-molecule inhibitors targeting diseases such as cancer, diabetes, and infectious disorders. The phenoxymethyl side chain provides a scaffold for further functionalization, enabling chemists to tailor the compound's properties to meet specific therapeutic requirements. This flexibility has been instrumental in designing molecules with enhanced pharmacokinetic profiles.

The application of computational chemistry and molecular modeling techniques has further elucidated the mechanistic aspects of 2-(2-Isopropyl-5-methylphenoxy)methylphenylboronic Acid interactions. These studies have revealed that the compound's ability to form stable complexes with diol-containing proteins is influenced by its optimized steric and electronic distribution. The isopropyl group at the 2-position enhances hydrophobic interactions, while the methyl group at the 5-position modulates electronic effects, contributing to overall binding affinity. Such insights have guided the rational design of next-generation boronic acid derivatives with improved biological activity.

Moreover, the pharmaceutical industry has recognized the potential of 2-(2-Isopropyl-5-methylphenoxy)methylphenylboronic Acid as a scaffold for developing novel therapeutics. Its structural features have been exploited in creating inhibitors that target proteases involved in disease progression. For example, studies have shown that derivatives of this compound can inhibit matrix metalloproteinases (MMPs), which are enzymes implicated in cancer metastasis and tissue degradation. By modulating MMP activity, these inhibitors offer a promising strategy for developing anti-cancer agents with reduced side effects.

The synthetic utility of 2-(2-Isopropyl-5-methylphenoxy)methylphenylboronic Acid extends beyond drug development to include applications in materials science and biotechnology. Boronic acid derivatives are known for their ability to form reversible covalent bonds with diols, a property that has been harnessed in creating smart materials capable of responding to environmental stimuli. These materials find applications in drug delivery systems, where they can release therapeutic agents upon encountering specific biological triggers. The unique structural features of this compound make it an ideal candidate for designing such advanced materials.

Recent research has also explored the potential of 2-(2-Isopropyl-5-methylphenoxy)methylphenylboronic Acid in diagnostic applications. Boron neutron capture therapy (BNCT) is an emerging therapeutic modality that relies on boron-containing compounds to selectively target cancer cells. The high affinity of this compound for diol-containing biomolecules makes it a suitable candidate for delivering boron atoms to tumor sites. By enhancing boron accumulation in cancer cells, this compound could improve the efficacy of BNCT treatments while minimizing damage to healthy tissues.

The future prospects of 2-(2-Isopropyl-5-methylphenoxy)methylphenylboronic Acid are vast, driven by ongoing research efforts aimed at expanding its applications across multiple disciplines. As our understanding of biological pathways continues to grow, new opportunities will arise for utilizing this compound as a tool for therapeutic intervention and material innovation. The combination of its unique structural features and versatile reactivity positions it as a cornerstone molecule in modern chemical biology.